Cas no 1351622-91-7 (2-4-(pyridine-4-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol hydrochloride)

• Product Name: 2-4-(pyridine-4-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol hydrochloride
• CAS No: 1351622-91-7
• MF: C₁₆H₂₀ClN₃O₂S
• MW: 353.866901397705
• CID: 6275229
• PubChem ID: 71783010
• Update Time: 2025-05-24

2-4-(pyridine-4-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(pyridine-4-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol hydrochloride
• 2-[4-(pyridine-4-carbonyl)piperazin-1-yl]-1-(thiophen-2-yl)ethan-1-ol hydrochloride
• F6031-0213
• VU0529621-1
• SR-01000926608
• (4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)(pyridin-4-yl)methanone hydrochloride
• [4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-pyridin-4-ylmethanone;hydrochloride
• SR-01000926608-1
• AKOS026686321
• 1351622-91-7

• Inchi： 1S/C16H19N3O2S.ClH/c20-14(15-2-1-11-22-15)12-18-7-9-19(10-8-18)16(21)13-3-5-17-6-4-13;/h1-6,11,14,20H,7-10,12H2;1H
• InChI Key： JSYLZMPMPGEOLT-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(CN1CCN(C(C2C=CN=CC=2)=O)CC1)O

Computed Properties

• Exact Mass: 353.0964758g/mol
• Monoisotopic Mass: 353.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-4-(pyridine-4-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol hydrochloride

Research Brief on 2-4-(pyridine-4-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol hydrochloride (CAS: 1351622-91-7)

The compound 2-4-(pyridine-4-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol hydrochloride (CAS: 1351622-91-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining pyridine, piperazine, and thiophene moieties, is being investigated for its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, highlighting its promise as a lead compound in drug discovery.

Recent literature indicates that this compound exhibits notable activity in modulating specific biological targets, particularly in the context of central nervous system (CNS) disorders and oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, which are implicated in neurodegenerative diseases. The study utilized in vitro and in vivo models to validate its pharmacokinetic profile and blood-brain barrier permeability, key factors for CNS-targeted therapeutics.

Another significant development involves the optimization of the synthetic route for 1351622-91-7, as reported in a recent Organic Process Research & Development article. Researchers achieved a scalable and cost-effective synthesis with improved yield and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies, ensuring a consistent supply of the compound for rigorous evaluation.

In addition to its kinase inhibitory properties, preliminary data from a 2024 study suggest potential anti-inflammatory effects mediated through the modulation of cytokine production. This dual functionality positions 1351622-91-7 as a versatile candidate for multifactorial diseases such as Alzheimer's and certain cancers. However, researchers caution that further toxicological studies are needed to fully assess its safety profile before advancing to human trials.

The structural elucidation and molecular docking studies of 2-4-(pyridine-4-carbonyl)piperazin-1-yl-1-(thiophen-2-yl)ethan-1-ol hydrochloride have provided insights into its binding interactions with target proteins. Computational models predict high affinity for specific receptor sites, corroborating experimental findings. These insights are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

In conclusion, the growing body of research on 1351622-91-7 underscores its potential as a multifaceted therapeutic agent. While significant progress has been made in understanding its biological activity and optimizing its synthesis, ongoing studies are essential to fully realize its clinical applicability. The compound represents a promising avenue for future drug development, particularly in addressing complex diseases with limited treatment options.